Cas no 1251677-47-0 (1-{3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

1-{3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione structure
1251677-47-0 structure
Product Name:1-{3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione
CAS No:1251677-47-0
MF:C19H13FN4O3
MW:364.329927206039
CID:5917284
PubChem ID:49665889
Update Time:2024-01-16

1-{3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-{3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione
    • 1251677-47-0
    • 1-[[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-phenylpyrazine-2,3-dione
    • F3406-8269
    • 1-((3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-phenylpyrazine-2,3(1H,4H)-dione
    • AKOS021974840
    • Inchi: 1S/C19H13FN4O3/c20-14-6-4-5-13(11-14)17-21-16(27-22-17)12-23-9-10-24(19(26)18(23)25)15-7-2-1-3-8-15/h1-11H,12H2
    • InChI Key: ZUZMMNHEOZIQQT-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=NOC(CN2C=CN(C3C=CC=CC=3)C(C2=O)=O)=N1

Computed Properties

  • Exact Mass: 364.09716845g/mol
  • Monoisotopic Mass: 364.09716845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.5Ų

1-{3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylmethyl}-4-phenyl-1,2,3,4-tetrahydropyrazine-2,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3406-8269-3mg
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F3406-8269-10mg
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